1-[(3-chloro-1-benzothien-2-yl)carbonyl]piperidine

• IUPAC Name: (3-chloro-1-benzothiophen-2-yl)-piperidin-1-ylmethanone
• InChI: InChI=1S/C14H14ClNOS/c15-12-10-6-2-3-7-11(10)18-13(12)14(17)16-8-4-1-5-9-16/h2-3,6-7H,1,4-5,8-9H2
• InChI Key: COEXFVHSGDDKMZ-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)C2=C(C3=CC=CC=C3S2)Cl
• Molecular Formula: C14H14ClNOS
• DSSTOX Substance ID: DTXSID401225742
• Molecular Weight: 279.8 g/mol
• CAS RN: 63674-41-9

Description

1-[(3-chloro-1-benzothien-2-yl)carbonyl]piperidine, also known as BTCP, is a chemical compound that belongs to the class of piperidine derivatives. It is a potent dopamine transporter inhibitor and has been studied extensively for its potential use in the treatment of various neurological disorders.

Mechanism of Action

1-[(3-chloro-1-benzothien-2-yl)carbonyl]piperidine works by inhibiting the reuptake of dopamine in the brain. Dopamine is a neurotransmitter that plays a crucial role in regulating mood, motivation, and movement. By inhibiting the reuptake of dopamine, 1-[(3-chloro-1-benzothien-2-yl)carbonyl]piperidine increases the concentration of dopamine in the brain, which can help alleviate the symptoms of neurological disorders.
Biochemical and Physiological Effects:
1-[(3-chloro-1-benzothien-2-yl)carbonyl]piperidine has been shown to increase dopamine levels in the brain, which can lead to various biochemical and physiological effects. It can improve motor function, increase attention span, and reduce drug-seeking behavior. However, it can also have side effects, such as increased heart rate and blood pressure.

Advantages and Limitations for Lab Experiments

1-[(3-chloro-1-benzothien-2-yl)carbonyl]piperidine is a potent dopamine transporter inhibitor and has been widely used in various lab experiments. Its advantages include its high potency and selectivity for the dopamine transporter. However, its limitations include its potential side effects and the need for careful dosing to avoid toxicity.

Future Directions

There are several future directions for research on 1-[(3-chloro-1-benzothien-2-yl)carbonyl]piperidine. One area of research is the development of more selective dopamine transporter inhibitors that can target specific subtypes of dopamine transporters. Another area of research is the use of 1-[(3-chloro-1-benzothien-2-yl)carbonyl]piperidine in combination with other drugs to enhance its therapeutic effects. Additionally, more research is needed to understand the long-term effects of 1-[(3-chloro-1-benzothien-2-yl)carbonyl]piperidine on the brain and its potential for addiction.

Synthesis Methods

The synthesis of 1-[(3-chloro-1-benzothien-2-yl)carbonyl]piperidine involves the reaction of 3-chlorobenzothiophene with piperidine in the presence of a carbonylating agent. The resulting product is then purified using various chromatographic techniques. The purity and yield of the final product can be improved by optimizing the reaction conditions and purification methods.

Scientific Research Applications

1-[(3-chloro-1-benzothien-2-yl)carbonyl]piperidine has been extensively studied for its potential use in the treatment of various neurological disorders, including Parkinson's disease, attention deficit hyperactivity disorder (ADHD), and drug addiction. It has been shown to increase dopamine levels in the brain, which can help alleviate the symptoms of these disorders.